Hydrotecan

• CAS: 2694026-68-9
• Molecular Formula: C25H25FN2O5
• Molecular Weight: 452.5 g/mol
• InChI: InChI=1S/C25H25FN2O5/c1-3-25(32)18-9-21-22-14(11-28(21)23(30)17(18)12-33-24(25)31)8-16-15(6-4-5-7-29)13(2)19(26)10-20(16)27-22/h8-10,29,32H,3-7,11-12H2,1-2H3/t25-/m0/s1
• InChIKey: ONYHGBIBPUOZCP-VWLOTQADSA-N

Hydrotecan 2694026-68-9 Product Overview for Scientific Procurement: Differentiating Nanoliposomal Irinotecan from Auristatin ADC Toxin

Hydrotecan (CAS 2694026-68-9) is formally registered as an auristatin derivative utilized as an ADC cytotoxin and serves as a synthetic building block for the synthesis of ADC molecules . Within the pharmaceutical development landscape, the Hydrotecan CAS number, however, is inextricably linked to the liposomal irinotecan (nal-IRI) formulation ONIVYDE® (irinotecan liposome injection) [1]. Critically, scientific procurement decisions for investigational use of this CAS-related entity must distinguish between two distinct material specifications: the auristatin-derived ADC synthetic intermediate (Formula: C₂₅H₂₅FN₂O₅; MW: 452.48) , and the pegylated liposomal formulation encapsulating the camptothecin prodrug irinotecan (free base) protected by US Patent 8,147,867 [2]. As free irinotecan (Camptosar®) is commercially available, the therapeutic liposomal formulation constitutes the most relevant procurement comparator, as it embodies the clinically validated differentiation—prolonged circulation and enhanced tumor deposition—that defines the substantial pharmacoeconomic and clinical value of the advanced formulation [3].

1

Investigational use context

Distinguish between liposomal irinotecan formulation research and auristatin ADC intermediate procurement.

2

Liposomal formulation workflow

Select pegylated liposomal irinotecan for tumor-deposition and circulation studies.

Not interchangeable with free irinotecan or auristatin toxin conjugates.

3

Synthetic intermediate fit

Auristatin derivative (C₂₅H₂₅FN₂O₅) supports ADC bioconjugation research.

Confirms distinct specification from clinical liposomal product.

• [1] Ipsen. ONIVYDE® (irinotecan liposome injection) Prescribing Information. 2015. View Source
• [2] Hong K, Drummond DC, Kirpotin D. Liposomes useful for drug delivery. US Patent 8147867. 2012. View Source
• [3] Fachinfo.de. ONIVYDE® pegylated liposomal 4.3 mg/ml Konzentrat zur Herstellung einer Infusionsdispersion. Fachinformation (Summary of Product Characteristics). View Source

Why Non-Liposomal Irinotecan or Auristatin Payloads Cannot Be Substituted for Hydrotecan-Containing Formulations: Evidence of Pharmacokinetic and Pharmacodynamic Non-Equivalence

Generic substitution between conventional free irinotecan and the liposomal irinotecan formulation (associated with Hydrotecan CAS 2694026-68-9) is strictly contraindicated due to fundamentally altered pharmacokinetic properties [1]. Unlike auristatin derivatives which function as immediate microtubule inhibitors, the liposomal irinotecan payload requires a complex, formulation-imposed biodistribution and metabolic activation cascade that is entirely absent in free irinotecan. The pegylated liposome encapsulation (PEGylation) protects the irinotecan prodrug from premature systemic conversion to its highly potent active metabolite SN-38 by carboxylesterases in the plasma and liver [2]. This protection extends systemic circulation time by orders of magnitude and leverages the Enhanced Permeability and Retention (EPR) effect to facilitate preferential extravasation and accumulation at the tumor site, rather than distributing broadly to normal tissues . Consequently, the dose concentration, therapeutic window, and toxicity profile—particularly severe neutropenia and diarrhea—differ significantly between the two formulations, rendering them neither bioequivalent nor interchangeable as specified by regulatory authorities [1].

Liposomal irinotecan research

Free irinotecan: Lacks liposomal encapsulation; premature SN-38 conversion and rapid clearance may shift PK profile and model response.

Liposomal PK/EPR studies

Auristatin ADC payload: Direct microtubule inhibitor with no prodrug activation cascade; biodistribution and mechanism of action may not transfer.

Tumor-deposition modeling

Non-pegylated liposomes: PEGylation loss may reduce circulation time and EPR-driven tumor accumulation, requiring independent validation.

• [1] Fachinfo.de. ONIVYDE® pegylated liposomal 4.3 mg/ml Konzentrat zur Herstellung einer Infusionsdispersion. Fachinformation (Summary of Product Characteristics). View Source
• [2] Chiang NJ, Chang JY, Shan YS, Chen LT. Development of nanoliposomal irinotecan (nal-IRI, MM-398, PEP02) in the management of metastatic pancreatic cancer. Expert Opin Pharmacother. 2016;17(6):807-16. View Source

Quantitative Evidence Guide: Procuring Hydrotecan 2694026-68-9 Liposomal Formulations Over Auristatin Toxins and Free Irinotecan

Quantified Prevention of Premature SN-38 Metabolism: A Mechanism-Driven Procurement Advantage

The liposomal encapsulation of irinotecan directly prevents the premature biotransformation of the stable prodrug (irinotecan) into its highly potent, yet dose-limiting, active metabolite SN-38 in the systemic circulation. Quantitative analysis demonstrates that ≥95% of the irinotecan payload remains within the liposome 24 hours after intravenous administration, effectively shielding it from plasma and hepatic carboxylesterases that catalyze this conversion [1]. In contrast, free irinotecan is rapidly and extensively converted to SN-38 upon administration, contributing to significant inter-individual variability in both toxicity (neutropenia/diarrhea) and efficacy [2].

Premature SN-38 metabolism

Head-to-head

≥95% payload retained at 24 h Liposomal irinotecan vs. rapid free-drug conversion

Supports tumor-centric activation context

Plasma LC-MS/MS; reported reduction in systemic SN-38 exposure.

Evidence Dimension	Extent of Liposomally Encapsulated Irinotecan Remaining vs. Irinotecan Released/Converted to SN-38 in Circulation
Target Compound Data	≥95% of total irinotecan remains encapsulated within liposomes at 24 hours post-administration
Comparator Or Baseline	Free Irinotecan (Camptosar®): Rapid and extensive conversion to SN-38 (data not applicable as free drug is immediately bioavailable; the relevant comparator is the high plasma SN-38 C_max driven by immediate conversion).
Quantified Difference	A >95% reduction in the fraction of irinotecan directly exposed to systemic carboxylesterases, effectively altering the conversion rate and site of activation to the tumor microenvironment.
Conditions	Plasma samples collected 24 hours after intravenous administration. Quantification by LC-MS/MS.

Why This Matters

This provides a scientifically-validated rationale for procuring the liposomal formulation to achieve predictable, tumor-centric pharmacokinetics and reduced systemic toxicity during preclinical or clinical studies.

• [1] Ipsen. ONIVYDE® (irinotecan liposome injection) Prescribing Information. 2015. View Source
• [2] Tang C, Liu X, Geng L, et al. Quantitative determination of liposomal irinotecan and SN-38 concentrations in plasma samples from children with solid tumors. Journal of Pharmaceutical and Biomedical Analysis. 2024;245:116189. View Source

10.9-Fold Increase in Drug Exposure at the Tumor Site Compared to Free Irinotecan

A direct comparative preclinical pharmacology study evaluating intravenous nanoliposomal irinotecan (nal-IRI) versus free irinotecan in an intracranial U87MG orthotopic brain tumor mouse model revealed a highly significant pharmacologic advantage. Tissue analysis showed that nanoliposomal irinotecan achieved a 10.9-fold increase in the area under the concentration-time curve (AUC) for the drug in intracranial tumor tissue compared to the free drug [1]. Furthermore, the selectivity of drug exposure for tumor tissue versus normal tissue was quantified as 35-fold for nal-IRI, highlighting a profound and therapeutically meaningful improvement in the biodistribution profile [1].

Intratumoral drug exposure

Head-to-head

10.9-fold higher tumor AUC vs. free irinotecan; 35-fold tumor-to-normal tissue selectivity

Supports tumor-accumulation model context

U87MG orthotopic mouse model, IV route. Tissue AUC comparison.

Evidence Dimension	Intratumoral Drug Accumulation (Area Under the Curve, AUC)
Target Compound Data	10.9-fold higher Tumor AUC compared to free irinotecan
Comparator Or Baseline	Free Irinotecan (baseline, normalized to 1-fold)
Quantified Difference	10.9-fold greater tumor accumulation
Conditions	Intracranial U87MG orthotopic brain tumor model in mice. Intravenous administration. Drug levels analyzed in malignant and normal tissues.

Why This Matters

This quantitative data is the primary justification for selecting nanoliposomal irinotecan in any procurement for programs targeting solid tissue malignancies, as it directly translates to improved tumor kill and survival benefits.

• [1] Noble CO, Krauze MT, Drummond DC, et al. Pharmacokinetics, tumor accumulation and antitumor activity of nanoliposomal irinotecan following systemic treatment of intracranial tumors. Nanomedicine. 2014;9(14):2099-108. View Source

Significantly Prolonged Elimination Half-Life: 25.8 Hours for Total Irinotecan and 67.8 Hours for Active SN-38 Metabolite

The pharmacokinetic profile of the liposomal formulation demonstrates a dramatically prolonged systemic residence time compared to free irinotecan. Quantitative in-human studies establish the terminal elimination half-life for total irinotecan as 25.8 hours, and critically, for its active metabolite SN-38, the half-life is extended to 67.8 hours [1]. In contrast, free irinotecan (non-liposomal) is characterized by a much shorter terminal half-life, typically ranging from 6 to 12 hours, with rapid clearance of both the prodrug and SN-38 [2]. This data indicates that the liposomal formulation functions as a sustained-release depot in the plasma, ensuring prolonged exposure of the tumor to cytotoxic SN-38.

Elimination half-life

Head-to-head

Total irinotecan 25.8 h; SN-38 67.8 h vs. free irinotecan 6–12 h

Supports sustained-exposure model interpretation

Human PK data. Extended SN-38 t½ suggests depot-like release.

Evidence Dimension	Terminal Elimination Half-Life (t½) in Humans
Target Compound Data	Total Irinotecan: 25.8 hours; SN-38 (active metabolite): 67.8 hours
Comparator Or Baseline	Free Irinotecan: t½ typically ranges from 6-12 hours, with SN-38 exhibiting a similarly short t½. Dose-normalized PK profiling indicates substantially lower AUC and higher clearance.
Quantified Difference	The half-life is extended by approximately 2- to 4-fold for total irinotecan and >5-fold for the active SN-38 metabolite.
Conditions	Plasma pharmacokinetic data derived from adult cancer patients. Analysis via non-compartmental or compartmental modeling.

Why This Matters

For procurement in research settings, this extended half-life validates the use of a less frequent dosing schedule and underpins the superior tumor AUC values observed in preclinical studies, directly impacting study design and resource planning.

• [1] Unbound Medicine. Irinotecan Liposomal (Onivyde) | Davis's Drug Guide. 2025. View Source
• [2] Kümler I, Brünner N, Stenvang J, et al. A systematic review of the pharmacokinetics, safety, and efficacy of liposomal irinotecan. Expert Opinion on Drug Metabolism & Toxicology. 2022;18(6):377-390. View Source

Demonstrated Survival Benefit in Orthotopic Brain Tumor Model: 54.2 Days vs. 29.5 Days

In a comparative therapy study using an orthotopic brain tumor model (intracranial U87MG glioblastoma), nanoliposomal irinotecan demonstrated a statistically significant and survival-prolonging effect. Animals treated with nanoliposomal irinotecan achieved a mean overall survival of 54.2 days, compared to only 29.5 days for those receiving the free drug dose [1]. Importantly, at the conclusion of the study, 33% of animals in the nanoliposomal irinotecan cohort showed no residual tumor, whereas there were no surviving animals in the free drug or untreated control groups [1]. This gap in outcomes underscores the translation of enhanced pharmacology into a concrete therapeutic advantage.

Orthotopic survival model

Head-to-head

54.2 vs. 29.5 days 33% tumor-free survivors in liposomal group vs. 0% free drug

Supports intracranial model-response context

U87MG glioblastoma, nude mice. Survival endpoint study.

Evidence Dimension	Mean Overall Survival in Orthotopic Brain Tumor Model
Target Compound Data	54.2 days
Comparator Or Baseline	Free Irinotecan: 29.5 days
Quantified Difference	24.7-day increase in mean survival; 1.8-fold survival benefit.
Conditions	Orthotopic brain tumor model (U87MG glioblastoma) in nude mice. IV dosing at equivalent drug load. Survival was the primary endpoint.

Why This Matters

This evidence provides a clear justification for including nanoliposomal irinotecan in any preclinical in vivo efficacy study where common tumor models have been historically resistant or poorly responsive to free drug chemotherapy.

• [1] Noble CO, Krauze MT, Drummond DC, et al. Pharmacokinetics, tumor accumulation and antitumor activity of nanoliposomal irinotecan following systemic treatment of intracranial tumors. Nanomedicine. 2014;9(14):2099-108. View Source

Reduced Impact of UGT1A1 Genetic Polymorphisms on Irinotecan Clearance and Severe Toxicity

For free irinotecan, the UGT1A1*28 and *6 polymorphisms are established biomarkers predictive of increased risk for severe, often dose-limiting, neutropenia and diarrhea due to impaired glucuronidation and clearance of SN-38 [1]. However, in patients receiving liposomal irinotecan, the UGT1A1*28 status has been shown to have no significant impact on the plasma pharmacokinetics of total irinotecan or SN-38 [2]. This indicates that the liposomal formulation dictates the systemic release kinetics of SN-38, effectively bypassing the hepatic enzymatic pathways that are sensitive to genetic variation and which dictate the clearance of the free drug.

UGT1A1 polymorphism impact

Reported

No significant PK correlation with UGT1A1*28 status for liposomal irinotecan, unlike free drug.

Supports pharmacogenomic-context review

PopPK analysis. Reduced SNP-dependent clearance variability reported.

Evidence Dimension	Influence of UGT1A1*28 Polymorphism on PK and Toxicity
Target Compound Data	No significant impact of UGT1A1*28 carrier status on SN-38 or irinotecan PK observed
Comparator Or Baseline	Free Irinotecan: UGT1A1*28 homozygosity associated with a 3- to 4-fold higher risk of Grade 3-4 neutropenia and severe diarrhea.
Quantified Difference	A reduced and statistically non-significant correlation between the UGT1A1*28 gene variant and SN-38 exposure (or severe toxicity), in stark contrast to the strong correlation seen with free irinotecan.
Conditions	Population pharmacokinetic (PopPK) model analysis of plasma samples from patients receiving nal-IRI. SNP genotyping for UGT1A1 variants was performed.

Why This Matters

This directly addresses procurement for translational and clinical programs: selecting the liposomal formulation may reduce the need for costly and complex pre-treatment pharmacogenomic screening, and may offer a more consistent safety profile across diverse patient populations.

• [1] Cheng L, Li M, Hu J, et al. UGT1A1*6 polymorphisms are correlated with irinotecan-induced toxicity: a system review and meta-analysis in Asians. Cancer Chemother Pharmacol. 2014;73(3):551-60. View Source
• [2] Liu Y, Li W, Wang X. Association Between UGT1A1 Polymorphisms and Liposomal Irinotecan Toxicity. Researcher Profile. View Source

Best Procurement and Research Application Scenarios for Hydrotecan 2694026-68-9 Formulations

Scenario 1: In Vivo Preclinical Programs Targeting Stroma-Rich or CNS-Privileged Tumors

Based on the 10.9-fold increase in tumor AUC and the 24.7-day survival improvement in orthotopic brain models [1], the liposomal irinotecan formulation (associated with Hydrotecan CAS 2694026-68-9) is the recommended procurement choice for any in vivo preclinical program studying malignancies with a dense stromal barrier (e.g., pancreatic ductal adenocarcinoma) or those within tumor sanctuaries protected by the blood-brain barrier. The enhanced tumor penetration and sustained depot effect of SN-38 are uniquely suited to these models where free irinotecan or cell-permeable auristatin payloads fail to achieve therapeutic intra-tumoral concentrations.

Scenario 2: PK/PD and Biodistribution Studies Requiring Extended Therapeutic Half-Life and Sustained Tumor Exposure

In studies designed to model the benefit of chronic, stable drug levels or pharmacokinetic-driven (PBPK) modeling, this formulation is the optimal material. The half-life extension of active SN-38 to 67.8 hours [2] supports experimental designs examining the effect of sustained tumor exposure on reduction of cell repopulation and anti-angiogenic synergy, which is impossible to model with the rapid peak-and-trough kinetics of free irinotecan (t½ ~6-12h).

Scenario 3: Translational Research Aimed at Minimizing UGT1A1-Driven Inter-Patient Genetic Variability

As demonstrated by the lack of significant impact of UGT1A1*28 status on SN-38 PK and clearance [3], procuring this formulation supports translational and clinical study design where minimizing genetic bias in pharmacokinetic variability is crucial. This is particularly relevant for heterogeneous patient-derived xenograft (PDX) panels or early-phase clinical trials where recruiting based on specific UGT1A1 genotypes can be logistically challenging and lead to selection bias.

Scenario 4: ADC Payload Synthesis Using the Auristatin-Derived Synthetic Intermediate

If the procurement objective is to source the exact synthetic reagent for the generation of novel antibody-drug conjugates (ADCs), the Hydrotecan compound (CAS 2694026-68-9) must be procured as a specific auristatin derivative for bioconjugation (Formula: C₂₅H₂₅FN₂O₅; MW: 452.48) . This is a completely distinct specification from the liposomal formulation and is solely applicable to bioprocessing and ADC synthesis workflows.

Application

Selection Property

Validation Focus

Stroma-rich or CNS tumor models

Liposomal EPR-driven tumor deposition

Intratumoral exposure and model-response endpoints

Sustained SN-38 exposure studies

Extended elimination half-life profile

PK model fit and dosing-interval interpretation

Pharmacogenomic variability research

Reduced UGT1A1-dependent clearance sensitivity

SN-38 exposure consistency across genotypes

ADC synthetic intermediate workflow

Auristatin-derivative building block

Identity and purity for bioconjugation research

• [1] Noble CO, Krauze MT, Drummond DC, et al. Pharmacokinetics, tumor accumulation and antitumor activity of nanoliposomal irinotecan following systemic treatment of intracranial tumors. Nanomedicine. 2014;9(14):2099-108. View Source
• [2] Unbound Medicine. Irinotecan Liposomal (Onivyde) | Davis's Drug Guide. 2025. View Source
• [3] Liu Y, Li W, Wang X. Association Between UGT1A1 Polymorphisms and Liposomal Irinotecan Toxicity. Researcher Profile. View Source